Cas no 193551-00-7 (4-(dimethylamino)-n-[6-(hydroxyamino)-6-oxohexyl]benzamide)

• Product Name: 4-(dimethylamino)-n-[6-(hydroxyamino)-6-oxohexyl]benzamide
• CAS No: 193551-00-7
• MF: C₁₅H₂₃N₃O₃
• MW: 293.36142373085
• MDL: MFCD05863979
• CID: 1386310
• PubChem ID: 3811
• Update Time: 2025-08-02

4-(dimethylamino)-n-[6-(hydroxyamino)-6-oxohexyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)-N-[6-(hydroxyamino)-6-oxohexyl]benzamide
• 4-(dimethylamino)-N-(6-(hydroxyamino)-6-oxohexyl)benzamide
• AC1L1GRN
• HDInhib_000016
• CHEMBL46942
• CTK0E1204
• CHEBI:166853
• MolPort-009-018-828
• CAY10398
• 4-(DIMETHYLAMINO)-N-[6-(HYDROXYAMINO)-6-OXOHEXYL]-BENZAMIDE
• 4-Dimethylamino-N-(6-hydroxyamino-6-oxohexyl)benzamide
• 4-Dimethylamino-N-(5-hydroxycarbamoyl-pentyl)-benzamide
• CS-0065854
• MFCD05863979
• 193551-00-7
• DTXSID50274411
• HY-117394
• SR-01000946632
• CCG-208682
• J-012531
• SR-01000946632-1
• DS-017171
• 4-(Dimethylamino)-N-[6-(hydroxyamino)-6-oxohexyl]benzenecarboxamide
• MD 85
• BDBM50082666
• Benzamide, 4-(dimethylamino)-N-[6-(hydroxyamino)-6-oxohexyl]-
• NCGC00263610-05
• HMS3649O22
• SCHEMBL1232527
• 4-(dimethylamino)-n-[6-(hydroxyamino)-6-oxohexyl]benzamide

• MDL： MFCD05863979
• Inchi： 1S/C15H23N3O3/c1-18(2)13-9-7-12(8-10-13)15(20)16-11-5-3-4-6-14(19)17-21/h7-10,21H,3-6,11H2,1-2H3,(H,16,20)(H,17,19)
• InChI Key： RGWSSTALGUXZMU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N(C)C)NCCCCCC(NO)=O

Computed Properties

• Exact Mass: 293.17409
• Monoisotopic Mass: 293.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 81.67

Additional information on 4-(dimethylamino)-n-[6-(hydroxyamino)-6-oxohexyl]benzamide

4-(Dimethylamino)-N-[6-(Hydroxyamino)-6-oxohexyl]benzamide (CAS No. 193551-00-7): A Comprehensive Overview

4-(Dimethylamino)-N-[6-(hydroxyamino)-6-oxohexyl]benzamide (CAS No. 193551-00-7) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name 4-DMA-HAHB, has garnered attention due to its unique structural features and promising applications. In this article, we delve into its chemical properties, synthesis, applications, and market trends, while addressing common queries and trending topics in the field.

The molecular structure of 4-(dimethylamino)-N-[6-(hydroxyamino)-6-oxohexyl]benzamide includes a benzamide core linked to a dimethylamino group and a hydroxyamino-oxohexyl side chain. This configuration imparts distinct chemical reactivity, making it valuable for targeted drug design and enzyme inhibition studies. Researchers frequently explore its role as a potential kinase inhibitor, a hot topic in cancer therapeutics and autoimmune disease research.

One of the most searched questions about CAS No. 193551-00-7 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like DMSO and methanol, while remaining stable at room temperature when stored under inert conditions. Its hydroxyamino moiety is particularly sensitive to oxidation, necessitating careful handling in experimental settings.

In the pharmaceutical industry, 4-DMA-HAHB is investigated for its potential as a small-molecule modulator of protein-protein interactions. With the rise of AI-driven drug discovery, this compound has been flagged in computational screenings for its binding affinity to specific therapeutic targets. This aligns with the growing trend of repurposing existing compounds for new applications, a cost-effective strategy gaining traction in biotech.

From a synthetic chemistry perspective, the preparation of 4-(dimethylamino)-N-[6-(hydroxyamino)-6-oxohexyl]benzamide typically involves multi-step organic reactions, including amide coupling and selective protection-deprotection sequences. Recent advancements in green chemistry have prompted researchers to explore eco-friendly catalysts and solvent systems for its production, addressing sustainability concerns in chemical manufacturing.

The commercial availability of CAS No. 193551-00-7 has expanded in recent years, with several specialty chemical suppliers offering it for research purposes. Market analysis shows increasing demand from academic institutions and biopharmaceutical companies, particularly those focused on signal transduction pathways and inflammatory mediators. Pricing trends reflect its niche status, with bulk quantities available at competitive rates for industrial-scale investigations.

Analytical characterization of 4-DMA-HAHB typically employs techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods confirm the compound's purity and identity, crucial for reproducible research outcomes. The hydroxyamino-oxohexyl segment produces distinctive spectroscopic signatures that aid in structural verification, a frequent point of discussion in analytical chemistry forums.

Looking ahead, the scientific community anticipates broader applications for 4-(dimethylamino)-N-[6-(hydroxyamino)-6-oxohexyl]benzamide in medicinal chemistry. Its modular structure allows for systematic derivatization, enabling structure-activity relationship (SAR) studies. This aligns with current trends in fragment-based drug discovery, where researchers build complex molecules from smaller, well-characterized units.

For researchers handling this compound, proper safety protocols should be followed despite its non-hazardous classification. Standard laboratory precautions include using personal protective equipment and working in well-ventilated areas. The compound's material safety data sheet (MSDS) provides detailed handling instructions, a document frequently requested by laboratory personnel working with CAS No. 193551-00-7.

In conclusion, 4-(dimethylamino)-N-[6-(hydroxyamino)-6-oxohexyl]benzamide represents an intriguing case study in modern chemical research. Its dual functionality as both a hydrogen bond donor and acceptor, combined with its synthetic accessibility, positions it as a valuable building block in drug development pipelines. As computational chemistry and high-throughput screening methods advance, the full potential of this compound may soon be realized across multiple therapeutic areas.